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Compound of Interest

Compound Name: U18666A

Cat. No.: B1682661

For Researchers, Scientists, and Drug Development Professionals

Introduction

U18666A is a widely utilized cationic amphiphilic drug in biomedical research. It serves as a
potent tool to study intracellular cholesterol trafficking and has been instrumental in modeling
lysosomal storage disorders, particularly Niemann-Pick type C (NPC) disease.[1][2][3][4]
U18666A primarily functions by inhibiting the Niemann-Pick C1 (NPC1) protein, which is crucial
for the egress of cholesterol from late endosomes and lysosomes.[1][3][5] This inhibition leads
to the accumulation of unesterified cholesterol within these organelles, effectively mimicking the
cellular phenotype of NPC disease.[1][2][3] Beyond its application in neurodegenerative
disease research, U18666A is also employed in studies related to atherosclerosis, Alzheimer's
disease, and viral infections, including those caused by Ebola, Dengue, and Hepatitis C
viruses.[1][6][7][8]

This document provides detailed protocols for the preparation of U18666A stock solutions to
ensure reproducible and accurate experimental outcomes.

Quantitative Data Summary

For ease of reference and experimental planning, the following table summarizes the solubility
and storage information for U18666A.
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Parameter Value Source

Molecular Weight 424.06 g/mol [6]

o 20.83 mg/mL (49.12 mM) to 85
Solubility in DMSO [61[71[9]
mg/mL (200.44 mM)

Solubility in Ethanol 20 mg/mL to 85 mg/mL [71[10][11]
o 5.56 mg/mL (13.11 mM) to 43
Solubility in Water (6171101
mg/mL
Solubility in PBS (pH 7.2) 0.5 mg/mL [10]
Storage of Powder -20°C for up to 3 years [61[7]
Storage of Stock Solution (in
-80°C for up to 1 year [61[7]
DMSO)
Storage of Stock Solution (in
-20°C [51[11]

Ethanol)

Note: Solubility can be enhanced by sonication and warming.[6][9] It is recommended to use
fresh, anhydrous DMSO as moisture can reduce solubility.[7]

Experimental Protocols

Materials
o U18666A powder (CAS: 3039-71-2)

e Anhydrous Dimethyl Sulfoxide (DMSO)
o Ethanol (anhydrous)

« Sterile microcentrifuge tubes or vials

o Vortex mixer

e Sonicator (optional)
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o Calibrated pipettes and sterile tips

Protocol 1: Preparation of a 10 mM U18666A Stock
Solution in DMSO

This protocol is suitable for most in vitro cell culture experiments.
o Calculate the required mass of U18666A:
o For 1 mL of a 10 mM stock solution, you will need:
= Mass (mg) =10 mmol/L* 1 mL* (1 L/21000 mL) * 424.06 mg/mmol = 4.24 mg
e Weighing the Compound:

o Carefully weigh out 4.24 mg of U18666A powder and place it in a sterile microcentrifuge
tube.

 Dissolving the Compound:
o Add 1 mL of anhydrous DMSO to the tube containing the U18666A powder.
o Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.
o If dissolution is slow, sonicate the tube for 5-10 minutes or gently warm it to 37°C.
 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[6][7] For short-term use,
storage at -20°C for up to 1 month is acceptable.[7][9]

Protocol 2: Preparation of a 10 mM U18666A Stock
Solution in Ethanol

This protocol provides an alternative to DMSO for specific experimental needs.
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o Calculate and Weigh:

o Follow steps 1 and 2 from Protocol 1 to weigh out 4.24 mg of U18666A.
e Dissolving the Compound:

o Add 1 mL of anhydrous ethanol to the tube.

o Vortex thoroughly until the compound is fully dissolved. Sonication can be used to aid
dissolution.

» Aliquoting and Storage:
o Aliquot the ethanolic stock solution into single-use volumes.
o Store the aliquots at -20°C.[5][11]

Visualizations
Signaling Pathway of U18666A Action
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Mechanism of U18666A Action
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Caption: U18666A inhibits the NPC1 protein, blocking cholesterol egress from late
endosomes/lysosomes.
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Experimental Workflow for Stock Solution Preparation

U18666A Stock Solution Preparation Workflow

Calculate Required Mass of U18666A

:

Weigh U18666A Powder

:

Add Anhydrous Solvent (DMSO or Ethanol)

:

Vortex / Sonicate to Dissolve

:

Aliguot into Single-Use Tubes

:

Store at Recommended Temperature
(-80°C for DMSO, -20°C for Ethanol)

Click to download full resolution via product page

Caption: A stepwise workflow for the preparation and storage of U18666A stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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